Cas no 58654-19-6 (8-Dodecenoic acid, 11-hydroxy-, (E)-)

• Product Name: 8-Dodecenoic acid, 11-hydroxy-, (E)-
• CAS No: 58654-19-6
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 341342
• PubChem ID: 71443418
• Update Time: 2025-04-19

8-Dodecenoic acid, 11-hydroxy-, (E)- Chemical and Physical Properties

Names and Identifiers

• 8-Dodecenoic acid, 11-hydroxy-, (E)-
• 11-hydroxydodec-8-enoic acid
• DTXSID00852243
• 58654-19-6

• Inchi： 1S/C12H22O3/c1-11(13)9-7-5-3-2-4-6-8-10-12(14)15/h5,7,11,13H,2-4,6,8-10H2,1H3,(H,14,15)
• InChI Key： AFAJXZQHGXEQCT-UHFFFAOYSA-N
• SMILES： OC(C)CC=CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53